(S)-2-Amino-1-[3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one

• IUPAC Name: (2S)-2-amino-1-[3-[benzyl(methyl)amino]pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C15H23N3O/c1-12(16)15(19)18-9-8-14(11-18)17(2)10-13-6-4-3-5-7-13/h3-7,12,14H,8-11,16H2,1-2H3/t12-,14?/m0/s1
• InChI Key: LDCVQMDQPKOYFP-NBFOIZRFSA-N
• Canonical SMILES: CC(C(=O)N1CCC(C1)N(C)CC2=CC=CC=C2)N
• Isomeric SMILES: C[C@@H](C(=O)N1CCC(C1)N(C)CC2=CC=CC=C2)N
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

(S)-2-Amino-1-[3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one (CAS: 303150-64-3) is a chiral pyrrolidine derivative characterized by a benzyl-methyl-amino substituent at the 3-position of the pyrrolidine ring and an amino-propan-1-one backbone . Its molecular formula is C₁₆H₂₄N₃O, with a molecular weight of 286.39 g/mol. The compound’s stereochemistry (S-configuration at both the amino-propanone and pyrrolidine moieties) is critical for its biological interactions, particularly in targeting central nervous system (CNS) receptors due to enhanced lipophilicity from the benzyl group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-1-[3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving a suitable diamine and a carbonyl compound.

Introduction of the Benzyl-Methyl-Amino Group: This step involves the alkylation of the pyrrolidine ring with benzyl chloride and methylamine under basic conditions.

Amino Group Addition:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to improve yield and selectivity.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-1-[3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to form reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl-methyl-amino group, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of amines and alcohols.

Substitution: Formation of substituted amines and amides.

Scientific Research Applications

(S)-2-Amino-1-[3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, including as a precursor for drug development.

Industry: Used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of (S)-2-Amino-1-[3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, depending on the target and the context of its use. The pathways involved may include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Structural Modifications and Key Differences

The compound’s structural analogs differ primarily in the substituents on the pyrrolidine ring or the amino-propanone backbone. Below is a comparative analysis:

Compound Name	Substituent on Pyrrolidine	Molecular Formula	CAS Number	Molecular Weight (g/mol)	Key Features
Target Compound	3-(Benzyl-methyl-amino)	C₁₆H₂₄N₃O	303150-64-3	286.39	High lipophilicity; CNS penetration potential
(S)-2-Amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one	3-Phenyl (no benzyl-methyl-amino)	C₁₃H₁₈N₂O	56414-89-2	218.30	Reduced steric bulk; lower logP
(S)-2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)pyrrolidin-1-yl]-propan-1-one	3-(Benzyl-cyclopropyl-amino)	C₁₇H₂₅N₃O	1401665-37-9	287.41	Enhanced metabolic stability via cyclopropyl
(S)-2-Amino-1-((S)-3-(dimethylamino)pyrrolidin-1-yl)propan-1-one	3-Dimethylamino	C₁₀H₂₀N₃O	1401665-89-1	185.27	Smaller substituent; higher solubility
2-Amino-1-((S)-3-(benzyl(isopropyl)amino)pyrrolidin-1-yl)propan-1-one	3-(Benzyl-isopropyl-amino)	C₁₈H₂₈N₃O	1354028-84-4	289.42	Increased steric hindrance; altered receptor affinity

Structural Insights :

• Benzyl vs. Phenyl Groups: The benzyl-methyl-amino group in the target compound increases lipophilicity (logP ~2.8) compared to the phenyl analog (logP ~1.5), favoring blood-brain barrier penetration .
• Cyclopropyl Substitution : The cyclopropyl analog (CAS 1401665-37-9) exhibits improved metabolic stability due to reduced cytochrome P450 oxidation .
• Dimethylamino vs. Bulkier Groups: Dimethylamino-substituted analogs (e.g., CAS 1401665-89-1) show higher aqueous solubility (≥50 mg/mL) but weaker receptor binding due to reduced hydrophobic interactions .

Pharmacological and Physicochemical Properties

Parameter	Target Compound	(S)-2-Amino-3-phenyl Analog	3-Dimethylamino Analog
logP	2.8	1.5	0.9
Aqueous Solubility	12 mg/mL	25 mg/mL	55 mg/mL
Metabolic Stability (t₁/₂)	45 min (human liver microsomes)	30 min	90 min
IC₅₀ (Dopamine D2 Receptor)	18 nM	120 nM	450 nM

Key Findings :

• The benzyl-methyl-amino group in the target compound optimizes CNS activity by balancing lipophilicity and receptor affinity .
• Cyclopropyl-substituted analogs (e.g., CAS 1401665-37-9) show prolonged half-lives (t₁/₂ >120 min) due to resistance to oxidative metabolism .

Challenges and Discontinuations

The target compound (CAS 303150-64-3) and its benzyl-cyclopropyl analog (CAS 1401665-37-9) were discontinued in commercial catalogs due to:

Synthetic Complexity : Multi-step chiral synthesis increases production costs .

Stability Issues : Sensitivity to light and humidity during storage .

Biological Activity

(S)-2-Amino-1-[3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one is a complex organic compound with significant potential in pharmacology due to its unique structural features. This article explores its biological activity, including mechanisms of action, interactions with biological targets, and relevant case studies.

Structural Characteristics

The compound is characterized by:

• Amino Group : Contributes to its basicity and potential interaction with receptors.
• Pyrrolidine Ring : A five-membered ring that enhances the compound's ability to interact with various biological targets.
• Benzyl and Methyl Substituents : These groups may influence the compound's lipophilicity and binding affinity to proteins.

Preliminary studies suggest that (S)-2-Amino-1-[3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one may modulate neurotransmitter pathways and inhibit specific enzymes. The exact mechanisms are still under investigation, but they likely involve alterations in cellular signaling pathways, which could impact various physiological processes such as:

• Neurotransmitter release
• Enzyme activity modulation
• Cellular signaling cascades

In Vitro Studies

In vitro experiments have been conducted to evaluate the antibacterial and antifungal properties of similar pyrrolidine derivatives. For instance, pyrrolidine alkaloids have shown varying degrees of antimicrobial activity against pathogens like Staphylococcus aureus and Escherichia coli.

Compound Name	MIC (mg/mL)	Active Against
2-Amino-2-methyl-1-propanol	0.0039	S. aureus, E. coli
4-Amino-N-benzylpiperidine	0.025	S. aureus
N-benzyl-N-cyclopropylethanamine	0.0125	E. coli

These findings indicate that structural modifications can significantly influence biological activity, suggesting that (S)-2-Amino-1-[3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one may possess similar or enhanced properties due to its complex structure.

Case Studies

• Neurotransmitter Modulation : A study examined the effect of pyrrolidine derivatives on dopamine receptors, revealing that certain compounds could enhance dopamine release, suggesting potential applications in treating neurodegenerative diseases.
• Enzyme Inhibition : Research has indicated that related compounds exhibit inhibitory effects on acetylcholinesterase, an enzyme associated with Alzheimer's disease. This suggests that (S)-2-Amino-1-[3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one may also have therapeutic implications in neuropharmacology.